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Compound of Interest

Compound Name: 1-Phenylacenaphthylene

Cat. No.: B15397830 Get Quote

Disclaimer: Publicly available information on the physico-chemical properties, experimental

protocols, and biological activities of 1-phenylacenaphthylene (CAS 4044-56-8) is limited.

This guide summarizes the currently accessible data.

Introduction
This technical guide provides a summary of the known properties and supplier information for

the chemical compound 1-phenylacenaphthylene, identified by the CAS number 4044-56-8.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical research. Due to the scarcity of published data, this guide will focus

on the fundamental chemical identity and sourcing of this compound.

Chemical Properties
The fundamental chemical properties of 1-phenylacenaphthylene are summarized in the table

below. It is important to note that experimental data for properties such as melting point, boiling

point, and solubility are not readily available in public databases.
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Property Value Source

CAS Number 4044-56-8 -

Chemical Name 1-phenylacenaphthylene [1]

Molecular Formula C18H12 [2]

Molecular Weight 228.29 g/mol [2]

Purity 99% (as offered by a supplier) [1]

Suppliers
A known supplier for 1-phenylacenaphthylene (CAS 4044-56-8) is listed below. It is

recommended to contact the supplier directly for detailed specifications, availability, and safety

data sheets.

ZHENGZHOU JIUYI TIME NEW MATERIALS CO.,LTD[1]

Experimental Protocols
A comprehensive search of scientific literature and chemical databases did not yield any

specific experimental protocols for the synthesis, purification, or application of 1-
phenylacenaphthylene. For researchers interested in working with this compound, general

organic synthesis techniques for analogous aromatic hydrocarbons may serve as a starting

point. A generic workflow for the characterization of a novel or sparsely documented chemical

compound is depicted in the diagram below.
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General Workflow for Chemical Compound Characterization

Compound Acquisition

Structural Elucidation Physico-chemical Property Determination Application/Activity Screening

Synthesis/Purchase

Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy (1H, 13C) Mass Spectrometry X-ray Crystallography (if crystalline) Melting Point Boiling Point Solubility Studies Biological or Material Science Screening

Click to download full resolution via product page

General workflow for characterizing a chemical compound.

Signaling Pathways and Biological Activity
There is no information available in the public domain regarding any signaling pathways

modulated by or the biological activity of 1-phenylacenaphthylene. The applications for this

compound remain to be elucidated through future research.

Conclusion
1-phenylacenaphthylene (CAS 4044-56-8) is a commercially available compound with a

defined molecular formula and weight. However, a significant data gap exists concerning its

detailed physical properties, experimental methodologies, and potential applications. This guide

serves as a foundational document, and it is anticipated that further research will be necessary

to fully characterize this molecule and explore its utility in various scientific domains.

Researchers are encouraged to perform their own comprehensive analyses to determine the

properties and potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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